3-Methylisoxazol-5(4H)-one morpholine salt
CAS No.: 67823-26-1
Cat. No.: VC3791290
Molecular Formula: C8H14N2O3
Molecular Weight: 186.21 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 67823-26-1 |
|---|---|
| Molecular Formula | C8H14N2O3 |
| Molecular Weight | 186.21 g/mol |
| IUPAC Name | 3-methyl-4H-1,2-oxazol-5-one;morpholine |
| Standard InChI | InChI=1S/C4H5NO2.C4H9NO/c1-3-2-4(6)7-5-3;1-3-6-4-2-5-1/h2H2,1H3;5H,1-4H2 |
| Standard InChI Key | UNTXTXCRCQLVPT-UHFFFAOYSA-N |
| SMILES | CC1=NOC(=O)C1.C1COCCN1 |
| Canonical SMILES | CC1=NOC(=O)C1.C1COCCN1 |
Introduction
3-Methylisoxazol-5(4H)-one morpholine salt is a chemical compound with the CAS number 67823-26-1. It is a salt formed by the combination of 3-methylisoxazol-5(4H)-one and morpholine in a 1:1 ratio. This compound is used primarily in research settings and is not intended for diagnostic or therapeutic use .
Synonyms
-
3-Methylisoxazol-5(4H)-one morpholine salt
-
3-Methyl-4H-isoxazol-5-one, compound with morpholine (1:1)
-
EINECS 267-216-7
-
SCHEMBL4949373
Spectral Information
Spectral data, including 1H NMR and 13C NMR spectra, are available for this compound, providing detailed insights into its molecular structure and bonding .
Applications and Research Use
This compound is primarily used in research settings. It is not intended for diagnostic or therapeutic purposes . The specific applications of 3-Methylisoxazol-5(4H)-one morpholine salt may vary depending on ongoing research projects, but its use is generally confined to laboratory environments.
Safety and Handling
Given its chemical nature, handling 3-Methylisoxazol-5(4H)-one morpholine salt requires appropriate safety precautions. It is essential to consult the Material Safety Data Sheet (MSDS) for detailed safety information and guidelines on handling and storage .
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume